Cas no 685105-96-8 (Piperazine,1-[(1S)-1-phenylethyl]-, hydrochloride (1:2))
685105-96-8 structure
Product Name:Piperazine,1-[(1S)-1-phenylethyl]-, hydrochloride (1:2)
CAS No:685105-96-8
MF:C12H20Cl2N2
MW:263.206601142883
CID:500881
PubChem ID:57383523
Update Time:2025-04-19
Piperazine,1-[(1S)-1-phenylethyl]-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-[(1S)-1-phenylethyl]-, hydrochloride (1:2)
- 1-[(1S)-1-phenylethyl]piperazine,dihydrochloride
- 1-[(1S)-Phenylethyl]piperazine dihydrochloride
- 1-[(1S)-1-phenylethyl]piperazine;dihydrochloride
- DTXSID70725399
- 685105-96-8
- SCHEMBL4813790
- 1-[(1S)-1-Phenylethyl]piperazine--hydrogen chloride (1/2)
- (S)-1-(1-Phenylethyl)piperazine dihydrochloride
-
- Inchi: 1S/C12H18N2.2ClH/c1-11(12-5-3-2-4-6-12)14-9-7-13-8-10-14;;/h2-6,11,13H,7-10H2,1H3;2*1H/t11-;;/m0../s1
- InChI Key: DBRRQHYZHBBNAS-IDMXKUIJSA-N
- SMILES: Cl.Cl.N1(CCNCC1)[C@@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 262.1003540g/mol
- Monoisotopic Mass: 262.1003540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Piperazine,1-[(1S)-1-phenylethyl]-, hydrochloride (1:2) Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
685105-96-8 (Piperazine,1-[(1S)-1-phenylethyl]-, hydrochloride (1:2)) Related Products
- 773848-51-4(Piperazine,1-[(1R)-1-phenylethyl]-)
- 436099-96-6(1-(1-PHENYLETHYL)PIPERAZINE)
- 216581-01-0(1,4-Bis(benzhydryl)piperazine)
- 841-77-0(1-(diphenylmethyl)piperazine)
- 82-92-8(Cyclizine)
- 759457-60-8(Piperazine,1-[(1S)-1-phenylethyl]-)
- 69628-75-7(1-(1-Phenylethyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent